845618-08-8(5-chloro-2-trifluoromethyl-pyrimidine)

5-chloro-2-trifluoromethyl-pyrimidine Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-(trifluoromethyl)pyrimidine
- 5-Chloro-2-trifluoromethyl-pyrimidine
- Pyrimidine,5-chloro-2-(trifluoromethyl)-
- 5-Chloro-2-(trifluoromethyl)pyrimidine (ACI)
- 5-Chloro-2-trifluoromethylpyrimidine
- O11397
- AKOS006329458
- 5-Chloro-2-(trifluoromethyl)-pyrimidine
- CS-0019326
- AB51513
- SCHEMBL156478
- AS-50220
- DB-076073
- 845618-08-8
- SY362213
- Pyrimidine, 5-chloro-2-(trifluoromethyl)-
- DTXSID00652826
- MFCD09754045
- 5-chloro-2-trifluoromethyl-pyrimidine
- MDL： MFCD09754045
- Inchi： 1S/C5H2ClF3N2/c6-3-1-10-4(11-2-3)5(7,8)9/h1-2H
- InChI Key： MXCKWZRZRRBNMX-UHFFFAOYSA-N
- SMILES： FC(C1N=CC(Cl)=CN=1)(F)F

Computed Properties

Exact Mass: 181.98600
Monoisotopic Mass: 181.9858603g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 25.8Å²
XLogP3: 1.8

Experimental Properties

PSA: 25.78000
LogP: 2.14880

5-chloro-2-trifluoromethyl-pyrimidine Security Information

5-chloro-2-trifluoromethyl-pyrimidine Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-chloro-2-trifluoromethyl-pyrimidine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
abcr	AB391561-5 g	5-Chloro-2-(trifluoromethyl)pyrimidine; .	845618-08-8		5g	€1846.50	2023-04-25
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VX575-50mg	5-chloro-2-trifluoromethyl-pyrimidine	845618-08-8	95+%	50mg	712.0CNY	2021-07-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS63572-500MG	5-chloro-2-trifluoromethyl-pyrimidine	845618-08-8	95%	500MG	￥ 2,158.00	2023-03-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS63572-1G	5-chloro-2-trifluoromethyl-pyrimidine	845618-08-8	95%	1g	￥ 1,498.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS63572-5G	5-chloro-2-trifluoromethyl-pyrimidine	845618-08-8	95%	5g	￥ 7,319.00	2023-04-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VX575-200mg	5-chloro-2-trifluoromethyl-pyrimidine	845618-08-8	95+%	200mg	1189.0CNY	2021-07-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS63572-10G	5-chloro-2-trifluoromethyl-pyrimidine	845618-08-8	95%	10g	￥ 13,200.00	2023-03-09
1PlusChem	1P004V6T-100mg	5-Chloro-2-trifluoromethyl-pyrimidine	845618-08-8	95%	100mg	$80.00	2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS63572-5g	5-chloro-2-trifluoromethyl-pyrimidine	845618-08-8	97%	5g	￥5070.0	2024-04-17
1PlusChem	1P004V6T-250mg	5-Chloro-2-trifluoromethyl-pyrimidine	845618-08-8	95%	250mg	$120.00	2024-04-21

5-chloro-2-trifluoromethyl-pyrimidine Production Method

Synthetic Circuit 1

697-18-7

845618-08-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; rt; 0 °C → rt; overnight, rt; 2 h, 0 °C
2.1 Reagents: Basic copper carbonate Solvents: Diethyl ether ; 1 h, rt; 24 h, rt
3.1 Reagents: Copper Solvents: Dimethylformamide ; -78 °C → rt; 3 h, rt

Reference

Trifluoromethylation of haloarenes with a new trifluoro-methylating reagent Cu(O2CCF2SO2F)2

Zhao, Gang; et al, RSC Advances, 2016, 6(55), 50250-50254

Synthetic Circuit 2

1717-59-5

845618-08-8

Reaction Conditions

1.1 Reagents: Basic copper carbonate Solvents: Diethyl ether ; 1 h, rt; 24 h, rt
2.1 Reagents: Copper Solvents: Dimethylformamide ; -78 °C → rt; 3 h, rt

Reference

Trifluoromethylation of haloarenes with a new trifluoro-methylating reagent Cu(O2CCF2SO2F)2

Zhao, Gang; et al, RSC Advances, 2016, 6(55), 50250-50254

Synthetic Circuit 3

697-18-7

845618-08-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Acetic acid, 2,2-difluoro-2-(fluorosulfonyl)-, copper(2+) salt (2:1) Solvents: Water ; rt; 0 °C → rt; overnight, rt; 3 h, 0 °C
2.1 Catalysts: Cuprous iodide Solvents: Dimethylformamide ; 3 h, 80 °C

Reference

Trifluoromethylation of haloarenes with a new trifluoro-methylating reagent Cu(O2CCF2SO2F)2

Zhao, Gang; et al, RSC Advances, 2016, 6(55), 50250-50254

Synthetic Circuit 4

16919-18-9

291756-75-7

354-37-0

845618-08-8

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Acetonitrile ; 5 h, rt

Reference

Selective GlyT1 Inhibitors: Discovery of [4-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazin-1-yl][5-methanesulfonyl-2-((S)-2,2,2-trifluoro-1-methylethoxy)phenyl]methanone (RG1678), a Promising Novel Medicine To Treat Schizophrenia

Pinard, Emmanuel; et al, Journal of Medicinal Chemistry, 2010, 53(12), 4603-4614

Synthetic Circuit 5

1629684-53-2

874676-81-0

845618-08-8

Reaction Conditions

1.1 Reagents: Copper Solvents: Dimethylformamide ; -78 °C → rt; 3 h, rt

Reference

Trifluoromethylation of haloarenes with a new trifluoro-methylating reagent Cu(O2CCF2SO2F)2

Zhao, Gang; et al, RSC Advances, 2016, 6(55), 50250-50254

Synthetic Circuit 6

874676-81-0

680-15-9

845618-08-8

Reaction Conditions

1.1 Catalysts: Cupric chloride Solvents: Dimethylformamide ; rt → 110 °C; 2 h, 110 °C

Reference

Copper(II)-catalyzed trifluoromethylation of iodoarenes using Chen's reagent

Zhao, Shiyu; et al, Organic Chemistry Frontiers, 2018, 5(7), 1143-1147

Synthetic Circuit 7

874676-81-0

680-15-9

845618-08-8

Reaction Conditions

1.1 Catalysts: Cuprous iodide Solvents: Dimethylformamide ; 3 h, 80 °C

Reference

Trifluoromethylation of haloarenes with a new trifluoro-methylating reagent Cu(O2CCF2SO2F)2

Zhao, Gang; et al, RSC Advances, 2016, 6(55), 50250-50254

5-chloro-2-trifluoromethyl-pyrimidine Raw materials

5-chloro-2-trifluoromethyl-pyrimidine Preparation Products

5-chloro-2-trifluoromethyl-pyrimidine (845618-08-8)

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